Cas no 84029-85-6 (4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl-)
84029-85-6 structure
Product Name:4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl-
CAS No:84029-85-6
MF:C9H12O4
MW:184.189183235168
CID:729255
PubChem ID:3019601
Update Time:2025-04-19
4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl-
- 1-methylcyclohex-4-ene-1,2-dicarboxylic acid
- NS00059863
- SCHEMBL1989180
- EINECS 281-756-0
- 84029-85-6
- DTXSID701004305
-
- Inchi: 1S/C9H12O4/c1-9(8(12)13)5-3-2-4-6(9)7(10)11/h2-3,6H,4-5H2,1H3,(H,10,11)(H,12,13)
- InChI Key: IIOYAXLMGNWCQN-UHFFFAOYSA-N
- SMILES: OC(C1(C)CC=CCC1C(=O)O)=O
Computed Properties
- Exact Mass: 184.074
- Monoisotopic Mass: 184.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Density: 1.291
- Boiling Point: 378.7°C at 760 mmHg
- Flash Point: 197°C
- Refractive Index: 1.53
4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl- Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
84029-85-6 (4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl-) Related Products
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